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Compound of Interest

Compound Name: Dodecylguanidine

Cat. No.: B090949

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the biodegradability and
environmental fate of dodecylguanidine (DG), a chemical with applications as a fungicide,
bactericide, and industrial biocide. This document summarizes available quantitative data,
details relevant experimental protocols, and visualizes key environmental processes to support
informed risk assessment and decision-making.

Physicochemical Properties and Environmental
Distribution

Dodecylguanidine's behavior in the environment is influenced by its physicochemical
properties. As a guanidine derivative, it exists predominantly in its cationic form under typical
environmental pH conditions.

Property Value Reference | Method
Log K_ow_ 0.96 [Generic]

Water Solubility 630 mg/L at 25°C (for dodine) [1]

Vapor Pressure 1300 mPa at 20°C (for dodine)  [1]

pKa 9 [2]

Soil Adsorption (K_oc_) 1 x 10"5" (estimated) [1][2]
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Note: Dodine, the acetate salt of dodecylguanidine, is often studied. The environmental fate

of dodine and dodecylguanidine hydrochloride is considered together as they share the same

cationic form, dodecylguanidine, under typical environmental conditions in water and moist

soil.[3]

Biodegradability

The primary mechanism for the degradation of dodecylguanidine in the environment is

microbial activity.[1] It is not expected to be persistent in the terrestrial environment but shows

persistence in aquatic systems.

Aerobic Biodegradation in Soil

Studies indicate that dodecylguanidine is not persistent in soil under aerobic conditions.

Test System / Guideline
Parameter Value -
Conditions Reference
] ] ] Specific soil types and
Aerobic Soil Half-Life B -
17.5to 22.3 days conditions not Not specified

(DT58)

detailed.

Aerobic Soil Half-Life

~20 days
(DT50)

Specific soil types and
conditions not
detailed.

Not specified[1]

Aerobic Biodegradation in Aquatic Systems

In contrast to its behavior in soil, dodecylguanidine is persistent in the aquatic environment

under aerobic conditions.

Test System |/ Guideline
Parameter Value -

Conditions Reference
Aerobic Aquatic at 25°C; specific
Metabolism Half-Life 38.9 to 227 days sediment/water Not specified[3]

(DT50)

systems not detailed.
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Abiotic Degradation

Abiotic degradation pathways, such as hydrolysis and photolysis, are also considered in the

environmental fate assessment of chemicals.

Hydrolysis

Limited information is currently available on the hydrolysis of dodecylguanidine. Given its

stability under moderately acidic or alkaline conditions, hydrolysis is not expected to be a major

degradation pathway.

. Guideline
pH Half-life (t3/2) Temperature
Reference
4 Data not available OECD 111
7 Data not available OECD 111
9 Data not available OECD 111
Photolysis

Information on the photolytic degradation of dodecylguanidine in water and soil is not readily

available.

Environmental Fate and Transport

Soil Mobility

With a high estimated soil organic carbon-water partitioning coefficient (K_oc_) of 1 x 10"5",

dodecylguanidine is expected to be immobile in soil.[1][2] It binds strongly to soil particles,

which limits its potential to leach into groundwater.[1]

Volatilization

Given its low vapor pressure and high water solubility, dodecylguanidine is not expected to

volatilize from moist soil or water surfaces.[3]

Biodegradation Pathways and Metabolites
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The degradation of dodecylguanidine is believed to proceed through oxidation and hydrolysis,
ultimately leading to the formation of carbon dioxide and ammonia. Intermediate degradation
products include guanidine and urea.

Guanidine —V‘ Carbon Dioxide
- Oxidation & Hydrolysis
—
Dodecylguanidine (Microbial) X
Urea [—»| Ammonia

Click to download full resolution via product page

Proposed biodegradation pathway of dodecylguanidine.

Experimental Protocols

The following sections describe the general methodologies for key environmental fate studies
as prescribed by the Organisation for Economic Co-operation and Development (OECD)
guidelines. Specific experimental details for dodecylguanidine studies are not fully available in
the public domain.

OECD 307: Aerobic and Anaerobic Transformation in
Soil

This guideline is used to determine the rate of degradation and the degradation pathway of a
chemical in soil under both aerobic and anaerobic conditions.
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Prepare Soil Samples
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Treat Soil with
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N
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Click to download full resolution via product page

General workflow for an OECD 307 soil metabolism study.
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OECD 308: Aerobic and Anaerobic Transformation in
Aquatic Sediment Systems

This guideline assesses the degradation and partitioning of a chemical in a water-sediment

system.
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General workflow for an OECD 308 aquatic sediment study.
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OECD 106: Adsorption - Desorption Using a Batch
Equilibrium Method

This method is used to determine the extent to which a chemical adsorbs to and desorbs from

soil.
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General workflow for an OECD 106 adsorption-desorption study.
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Summary and Conclusions

Dodecylguanidine is a moderately water-soluble, non-volatile compound that is expected to
be immobile in soil due to its strong adsorption to soil particles. The primary route of its
environmental degradation is through microbial metabolism, with a significantly faster
degradation rate in soil compared to aquatic environments. While general degradation half-
lives are available, detailed quantitative data from studies following standardized OECD
guidelines are not readily accessible in the public domain. Further research and access to
regulatory submission data would be necessary to provide a more complete quantitative
assessment of the environmental fate of dodecylguanidine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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